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Compound of Interest

Compound Name: 5-(p-Tolyl)picolinic acid

CAS No.: 1225956-67-1

Cat. No.: B582306

Get Quote

Introduction
5-(p-Tolyl)picolinic acid is a substituted pyridine carboxylic acid with significant potential in

medicinal chemistry, materials science, and synthetic organic chemistry. As a bifunctional

molecule, it incorporates a picolinic acid moiety, a known chelating agent and a structural motif

in various biologically active compounds, and a tolyl group, which can modulate lipophilicity

and introduce further sites for chemical modification.[1] Picolinic acid derivatives have

demonstrated a wide range of biological activities, including anti-inflammatory, anti-proliferative,

and herbicidal properties.[2][3][4] The tolyl substituent offers a versatile handle for the

development of novel pharmaceuticals and functional materials.

This guide provides a comprehensive experimental protocol for the synthesis, purification, and

characterization of 5-(p-Tolyl)picolinic acid. It is intended for researchers and professionals in

drug development and related scientific fields. The protocols are designed to be robust and

reproducible, with detailed explanations of the underlying chemical principles.
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Property Value Reference

Molecular Formula C₁₃H₁₁NO₂ N/A

Molecular Weight 213.23 g/mol N/A

Appearance
White to off-white solid

(predicted)
[5]

Melting Point

Not available. Predicted to be

higher than p-toluic acid (179-

182 °C) and picolinic acid

(136-138 °C).

[5]

Solubility

Predicted to have low solubility

in water and higher solubility in

organic solvents like ethanol,

DMSO, and DMF.

[6]

Safety

Handle with appropriate

personal protective equipment

(PPE), including gloves, safety

glasses, and a lab coat. Work

in a well-ventilated fume hood.

Avoid inhalation of dust and

contact with skin and eyes.

N/A

Synthesis of 5-(p-Tolyl)picolinic Acid via Suzuki-
Miyaura Coupling
The synthesis of 5-(p-Tolyl)picolinic acid is most effectively achieved through a palladium-

catalyzed Suzuki-Miyaura cross-coupling reaction.[7][8] This reaction creates a carbon-carbon

bond between an aryl halide (5-bromopicolinic acid) and an organoboron compound (p-

tolylboronic acid).[9][10] The carboxyl group of the picolinic acid is typically protected as an

ester during the reaction to prevent side reactions.

Reaction Scheme
Caption: Synthetic pathway for 5-(p-Tolyl)picolinic acid.
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Experimental Protocol
Part 1: Esterification of 5-Bromopicolinic Acid

Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir

bar and a reflux condenser, suspend 5-bromopicolinic acid (10.0 g, 49.5 mmol) in methanol

(100 mL).

Acid Catalyst Addition: Carefully add concentrated sulfuric acid (2.0 mL) dropwise to the

stirred suspension.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours, or until TLC analysis

indicates complete consumption of the starting material.

Work-up: Cool the reaction mixture to room temperature and remove the methanol under

reduced pressure. Neutralize the residue with a saturated aqueous solution of sodium

bicarbonate.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic

layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure to yield methyl 5-

bromopicolinate as a solid, which can be used in the next step without further purification.

Part 2: Suzuki-Miyaura Coupling

Reaction Setup: To a 500 mL round-bottom flask, add methyl 5-bromopicolinate (10.7 g, 49.5

mmol), p-tolylboronic acid (7.4 g, 54.5 mmol), and potassium carbonate (20.5 g, 148.5

mmol).

Catalyst and Solvent Addition: Add tetrakis(triphenylphosphine)palladium(0) (1.14 g, 0.99

mmol, 2 mol%) to the flask. Add a mixture of toluene (150 mL) and water (50 mL).

Inert Atmosphere: Degas the mixture by bubbling nitrogen or argon through the solution for

15-20 minutes.

Reflux: Heat the reaction mixture to 80-90 °C under a nitrogen atmosphere and stir

vigorously for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.
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Work-up: After cooling to room temperature, separate the organic and aqueous layers.

Extract the aqueous layer with ethyl acetate (2 x 50 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude methyl 5-(p-tolyl)picolinate can

be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Part 3: Hydrolysis to 5-(p-Tolyl)picolinic Acid

Reaction Setup: Dissolve the purified methyl 5-(p-tolyl)picolinate (from the previous step) in a

mixture of tetrahydrofuran (THF, 100 mL) and water (50 mL).

Base Addition: Add sodium hydroxide (4.0 g, 100 mmol) to the solution and stir at room

temperature for 2-4 hours.

Acidification: After complete hydrolysis (monitored by TLC), remove the THF under reduced

pressure. Cool the remaining aqueous solution in an ice bath and acidify to pH 3-4 with 1M

hydrochloric acid.

Precipitation and Filtration: A precipitate will form upon acidification. Collect the solid by

vacuum filtration, wash with cold water, and dry under vacuum to afford 5-(p-tolyl)picolinic
acid.

Purification and Characterization
Recrystallization Protocol
For higher purity, the crude 5-(p-Tolyl)picolinic acid can be recrystallized.

Solvent Selection: Based on the solubility of similar compounds, a solvent system such as

ethanol/water or acetone/water is recommended.[6]

Procedure: Dissolve the crude product in a minimal amount of hot ethanol. Add hot water

dropwise until the solution becomes slightly cloudy.

Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice

bath to maximize crystal formation.
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Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold

ethanol/water mixture, and dry under vacuum.

Characterization Methods
A comprehensive characterization of the final product is crucial to confirm its identity and purity.

Technique Purpose Expected Results

¹H NMR Structural elucidation

Aromatic protons of the

pyridine and tolyl rings, a

singlet for the methyl group,

and a broad singlet for the

carboxylic acid proton.

¹³C NMR Carbon skeleton confirmation

Signals corresponding to the

aromatic carbons, the methyl

carbon, and the carboxyl

carbon.

Mass Spectrometry Molecular weight determination

A molecular ion peak

corresponding to the

calculated mass of 213.23

g/mol .

FT-IR Spectroscopy Functional group identification

Characteristic peaks for O-H

(carboxylic acid), C=O

(carboxylic acid), C=C and

C=N (aromatic rings).

Melting Point Purity assessment A sharp melting point range.

Elemental Analysis Elemental composition

Percentages of C, H, and N

consistent with the molecular

formula C₁₃H₁₁NO₂.

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆):

δ 13.5-12.5 (br s, 1H): COOH
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δ 9.0-8.8 (m, 1H): Pyridine H6

δ 8.2-8.0 (m, 1H): Pyridine H4

δ 7.8-7.6 (m, 1H): Pyridine H3

δ 7.6-7.4 (d, 2H): Tolyl H (ortho to methyl)

δ 7.3-7.1 (d, 2H): Tolyl H (meta to methyl)

δ 2.35 (s, 3H): CH₃

Potential Applications
Derivatives of 5-substituted picolinic acids have shown promise in various fields, suggesting

potential applications for 5-(p-tolyl)picolinic acid as a key intermediate or a final active

molecule.

Drug Development
Anti-cancer Agents: Picolinic acid derivatives have been investigated for their anti-

proliferative effects on various cancer cell lines.[9][11] The tolyl group can be further

functionalized to enhance potency and selectivity.

Anti-inflammatory Agents: Some 5-substituted picolinic acid compounds are useful in the

treatment of inflammation.[2]

Agrochemicals
Herbicides: Picolinic acid and its derivatives are a well-established class of synthetic auxin

herbicides.[3]

Materials Science
Coordination Polymers and Metal-Organic Frameworks (MOFs): The picolinic acid moiety is

an excellent chelating ligand for metal ions, making it a valuable building block for the

synthesis of coordination polymers with interesting magnetic, catalytic, or porous properties.
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Caption: Overall workflow for the synthesis and analysis of 5-(p-Tolyl)picolinic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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